2-hydroxy-N-isopentyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-hydroxy-N-isopentyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide, also known as HIPIP, is a synthetic compound that has been widely studied for its potential applications in scientific research. This chemical has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: SCHEMBL22639933 has drawn attention in medicinal chemistry due to its structural features and potential therapeutic applications. Researchers explore its interactions with biological targets, aiming to develop novel drugs.
Applications:- Antitubercular Activity : Investigating SCHEMBL22639933’s efficacy against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG) could lead to new antitubercular agents .
- Analgesic Properties : Some derivatives of SCHEMBL22639933 have demonstrated analgesic activity. For instance, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide exhibited both anti-inflammatory and analgesic effects .
Chemical Synthesis and Reactivity
Overview: Understanding the reactivity of SCHEMBL22639933 toward nucleophiles and its ability to form new compounds is crucial for synthetic chemistry.
Applications:- Enaminones and Schiff’s Bases : SCHEMBL22639933 reacts with N- and C-nucleophiles, yielding enaminones, Schiff’s bases, and hydrazinomethylenediketones .
- Chalcone-Like Derivatives : Base-catalyzed Knoevenagel condensation with active methyl and methylene compounds leads to chalcone-like derivatives .
- Heterocyclic Substituted Pyrazoles : Cyclization of enones produces novel heterocyclyl substituted pyrazoles .
- Pyrano [2,3-d]pyrido[1,2-a]pyrimidine-2,5-diones : Cyclization of enone derivatives results in these intriguing compounds .
Structural Assessment and Spatial Characteristics
Overview: Understanding the spatial structure of SCHEMBL22639933 and its derivatives aids in predicting their behavior and interactions.
Applications:properties
IUPAC Name |
2-hydroxy-N-(3-methylbutyl)-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3/c1-9(2)6-7-15-12(18)11-13(19)16-10-5-3-4-8-17(10)14(11)20/h3-5,8-9,19H,6-7H2,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCRUEOUZDLQDMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C1=C(N=C2C=CC=CN2C1=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.